Cas no 332163-17-4 (<br>N-(5-Chloro-2-methoxy-phenyl)-2-[cyclohexyl-(toluene-4-sulfonyl)-amino]-ace tamide)

• Product Name: <br>N-(5-Chloro-2-methoxy-phenyl)-2-[cyclohexyl-(toluene-4-sulfonyl)-amino]-ace tamide
• CAS No: 332163-17-4
• MF: C₂₂H₂₇ClN₂O₄S
• MW: 450.978783845901
• CID: 3070541
• PubChem ID: 1311996
• Update Time: 2025-11-01

<br>N-(5-Chloro-2-methoxy-phenyl)-2-[cyclohexyl-(toluene-4-sulfonyl)-amino]-ace tamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(5-Chloro-2-methoxy-phenyl)-2-[cyclohexyl-(toluene-4-sulfonyl)-amino]-ace tamide
• N-(5-Chloro-2-methoxyphenyl)-2-(N-cyclohexyl-4-methylphenylsulfonamido)acetamide
• Oprea1_564756
• N-(5-Chloro-2-methoxy-phenyl)-2-[cyclohexyl-(toluene-4-sulfonyl)-amino]-acetamide
• STK153710
• N-(5-chloro-2-methoxyphenyl)-2-((N-cyclohexyl-4-methylphenyl)sulfonamido)acetamide
• Oprea1_302262
• CS-0367972
• 332163-17-4
• N-(5-chloro-2-methoxyphenyl)-N~2~-cyclohexyl-N~2~-[(4-methylphenyl)sulfonyl]glycinamide
• AKOS000446361

• MDL： MFCD01818276
• Inchi： 1S/C22H27ClN2O4S/c1-16-8-11-19(12-9-16)30(27,28)25(18-6-4-3-5-7-18)15-22(26)24-20-14-17(23)10-13-21(20)29-2/h8-14,18H,3-7,15H2,1-2H3,(H,24,26)
• InChI Key： HVILBVIUGLOGLO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(CN(C1CCCCC1)S(C1C=CC(C)=CC=1)(=O)=O)=O)OC

Computed Properties

• Exact Mass: 450.1380062Da
• Monoisotopic Mass: 450.1380062Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 84.1Ų

Additional information on <br>N-(5-Chloro-2-methoxy-phenyl)-2-[cyclohexyl-(toluene-4-sulfonyl)-amino]-ace tamide

Comprehensive Overview of N-(5-Chloro-2-methoxy-phenyl)-2-[cyclohexyl-(toluene-4-sulfonyl)-amino]-acetamide (CAS No. 332163-17-4)

N-(5-Chloro-2-methoxy-phenyl)-2-[cyclohexyl-(toluene-4-sulfonyl)-amino]-acetamide (CAS No. 332163-17-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name, features a chloro-methoxy-phenyl group and a cyclohexyl-toluene-sulfonyl moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy and precision medicine.

The molecular structure of N-(5-Chloro-2-methoxy-phenyl)-2-[cyclohexyl-(toluene-4-sulfonyl)-amino]-acetamide (CAS No. 332163-17-4) includes a sulfonamide linkage, a feature commonly found in bioactive molecules. This linkage enhances the compound's stability and bioavailability, making it a promising candidate for further pharmacological studies. Recent searches in scientific databases highlight growing interest in sulfonamide-based compounds for their antimicrobial and anti-inflammatory properties, which could open new avenues for this chemical entity.

In the context of modern drug design, CAS No. 332163-17-4 is frequently discussed alongside keywords like structure-activity relationship (SAR) and molecular docking. These terms reflect the compound's potential in computational chemistry and virtual screening, where researchers aim to predict its interactions with biological targets. The integration of AI-driven drug discovery tools has further accelerated interest in such compounds, as they can be rapidly evaluated for binding affinities and therapeutic potential.

Another area of exploration for N-(5-Chloro-2-methoxy-phenyl)-2-[cyclohexyl-(toluene-4-sulfonyl)-amino]-acetamide is its potential role in neurodegenerative disease research. With rising global concerns about conditions like Alzheimer's and Parkinson's, scientists are investigating compounds that can modulate protein aggregation or oxidative stress pathways. The chloro-methoxy-phenyl group in this molecule may offer neuroprotective effects, a hypothesis supported by recent studies on structurally similar compounds.

From a synthetic chemistry perspective, the preparation of CAS No. 332163-17-4 involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are critical for achieving high purity and yield, which are essential for subsequent biological testing. The compound's solubility and stability under physiological conditions are also key factors being evaluated, as they directly impact its suitability for in vivo studies.

Environmental and regulatory considerations are increasingly important in the development of new chemical entities. While N-(5-Chloro-2-methoxy-phenyl)-2-[cyclohexyl-(toluene-4-sulfonyl)-amino]-acetamide is not classified as hazardous, researchers are proactively assessing its ecotoxicity and biodegradability. This aligns with the broader industry shift toward green chemistry principles, which emphasize sustainable synthesis methods and minimal environmental impact.

In summary, N-(5-Chloro-2-methoxy-phenyl)-2-[cyclohexyl-(toluene-4-sulfonyl)-amino]-acetamide (CAS No. 332163-17-4) represents a compelling subject for interdisciplinary research. Its structural complexity and potential therapeutic applications make it a valuable candidate for further investigation in fields ranging from medicinal chemistry to computational biology. As scientific advancements continue, this compound may play a pivotal role in addressing unmet medical needs and advancing our understanding of molecular interactions.